![molecular formula C16H17NO4 B5575742 (2-hydroxy-8-methyl-3-quinolinyl)methyl tetrahydro-2-furancarboxylate](/img/structure/B5575742.png)
(2-hydroxy-8-methyl-3-quinolinyl)methyl tetrahydro-2-furancarboxylate
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Overview
Description
(2-hydroxy-8-methyl-3-quinolinyl)methyl tetrahydro-2-furancarboxylate, also known as Clioquinol, is a synthetic compound that has been widely used in scientific research. It belongs to the family of hydroxyquinoline derivatives and has been studied for its potential therapeutic applications in various diseases.
Scientific Research Applications
Synthesis and Structural Applications
- The compound has been utilized in the synthesis of various heterocyclic structures. Görlitzer et al. (2002) detailed the synthesis of 2,3-dihydro-2-hydroxyfurans, leading to furan-2,4-dicarboxylic acid diester, which under certain conditions can cyclize into furo[3,4-c]quinoline carboxylic acid esters (Görlitzer et al., 2002).
- Jiang et al. (2003) synthesized oligoamides of 8-amino-4-isobutoxy-2-quinolinecarboxylic acid and characterized their helical structures, demonstrating the use of similar quinoline derivatives in structural chemistry (Jiang et al., 2003).
Chemical Reactions and Properties
- El’chaninov & Aleksandrov (2017) worked on the synthesis and properties of 2-(furan-2-yl)thiazolo[5,4-f]quinoline, highlighting the chemical reactivity of related furan and quinoline compounds (El’chaninov & Aleksandrov, 2017).
- Klásek et al. (2003) explored the synthesis of 4-alkyl/aryl-5,6-dihydro-2H-pyrano[3,2-c]quinoline-2,5-diones, indicating the potential of these compounds in organic synthesis (Klásek et al., 2003).
Applications in Natural Product Chemistry
- Reisch et al. (1993) discussed the reactions of ethyl 4-hydroxy-1-methyl-3-quinolin-2(1H)-onecarboxylate with 1,4-dibromo-2-methyl-2-butene, demonstrating the compound's relevance in natural product chemistry and synthesis of complex molecules (Reisch et al., 1993).
Photocatalytic Applications
- Yu et al. (2018) utilized furan-2-carbaldehydes, a related compound, in the synthesis of bioactive quinazolin-4(3H)-ones via photocatalytic C–C bond cleavage, highlighting the potential of these compounds in green chemistry applications (Yu et al., 2018).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
(8-methyl-2-oxo-1H-quinolin-3-yl)methyl oxolane-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO4/c1-10-4-2-5-11-8-12(15(18)17-14(10)11)9-21-16(19)13-6-3-7-20-13/h2,4-5,8,13H,3,6-7,9H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIGUSYVQYLDHDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C=C(C(=O)N2)COC(=O)C3CCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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